Cas no 1374672-79-3 (3-methyl-5-phenyltriazole-4-carbaldehyde)

• Product Name: 3-methyl-5-phenyltriazole-4-carbaldehyde
• CAS No: 1374672-79-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 2855073
• PubChem ID: 73555057
• Update Time: 2025-08-05

3-methyl-5-phenyltriazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 981-609-7
• CS-0445496
• SCHEMBL2687148
• EN300-7443442
• 3-Methyl-5-phenyl-3H-[1,2,3]triazole-4-carbaldehyde
• UCQCSQBHJPBFEI-UHFFFAOYSA-N
• Z1511810182
• 1-Methyl-4-phenyl-1H-1,2,3-triazole-5-carbaldehyde
• ZEC67279
• 1374672-79-3
• 1H-1,2,3-Triazole-5-carboxaldehyde, 1-methyl-4-phenyl-
• 3-methyl-5-phenyltriazole-4-carbaldehyde

• Inchi： 1S/C10H9N3O/c1-13-9(7-14)10(11-12-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： UCQCSQBHJPBFEI-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC=CC=2)N=NN1C

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-methyl-5-phenyltriazole-4-carbaldehyde

3-Methyl-5-Phenyltriazole-4-Carbaldehyde: Chemical Properties, Applications, and Recent Advances

3-Methyl-5-phenyltriazole-4-carbaldehyde, also known by its CAS No. 1374672-79-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound belongs to the class of triazoles, which are widely recognized for their unique chemical properties and applications in drug discovery and material synthesis.

The molecular structure of 3-methyl-5-phenyltriazole-4-carbaldehyde comprises a triazole ring with a methyl group at position 3, a phenyl group at position 5, and an aldehyde group at position 4. This configuration imparts the compound with both aromaticity and reactivity, making it a valuable building block in organic synthesis. The aldehyde group, in particular, facilitates various condensation reactions, such as the Pasveer reaction and the Huisgen cycloaddition, which are pivotal in constructing complex molecular architectures.

Recent studies have highlighted the potential of 3-methyl-5-phenyltriazole-4-carbaldehyde in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in medicinal chemistry, CAS No. 1374672-79-3 has found applications in materials science. Its ability to form stable metal complexes has led to its use in designing coordination polymers and metallo-supramolecular architectures. These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them promising candidates for gas storage and heterogeneous catalysis.

The synthesis of 3-methyl-5-phenyltriazole-4-carbaldehyde typically involves multi-step processes that combine nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Beyond its traditional applications, emerging research has explored the use of this compound in bioconjugation chemistry. Its aldehyde group allows for selective conjugation with biomolecules such as proteins and nucleic acids via reductive amination or other coupling reactions. This property has opened new avenues for its application in diagnostics and bioimaging technologies.

In conclusion, CAS No. 1374672-79-3, or 3-methyl-5-phenyltriazole-4-carbaldehyde, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, underscoring its importance as a key molecule in contemporary chemical science.